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Compound of Interest

Compound Name: TAMRA azide, 6-isomer

Cat. No.: B6302926

This guide provides an overview of the core molecular properties of the fluorescent dye,
TAMRA (Tetramethylrhodamine) azide 6-isomer. It is intended for researchers, scientists, and
professionals in the field of drug development who utilize fluorescent labeling techniques.

Quantitative Molecular Data

The fundamental molecular characteristics of TAMRA azide 6-isomer are summarized below.
This data is essential for accurate experimental design, including the calculation of molar
concentrations and the analysis of conjugation reactions.

Property Value Reference
Chemical Formula C2sH28N604 [L1121[31[4115]
Molecular Weight 512.57 g/mol [1][4]

Exact Mass 512.2200 u [1]

_ C: 65.61%, H: 5.51%, N:
Elemental Analysis [1]
16.40%, O: 12.49%

Experimental Protocols

The determination of the molecular weight and formula of a compound like TAMRA azide 6-
isomer is typically achieved through standard analytical chemistry techniques. While specific
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experimental protocols for this molecule are not detailed in the provided search results, the
general methodologies are as follows:

e Mass Spectrometry (MS): This is the primary technique used to determine the molecular
weight of a compound. High-resolution mass spectrometry (HRMS) can provide the exact
mass, which helps in confirming the elemental composition. The molecule is ionized, and the
mass-to-charge ratio of the resulting ions is measured.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure of the molecule, confirming the arrangement of atoms and the number
of protons and carbons, which is consistent with the chemical formula.

» Elemental Analysis: This technique provides the percentage composition of the elements
(Carbon, Hydrogen, Nitrogen, etc.) in the compound. The experimental percentages are then
compared with the theoretical values calculated from the proposed chemical formula to verify
its accuracy.

Logical Relationship of Molecular Properties

The following diagram illustrates the foundational relationship between the chemical structure
of TAMRA azide 6-isomer and its key molecular identifiers.

TAMRA Azide Determines Chemical Formula Calculates to _ [R\el Il ETARUET 6] o)
6-Isomer Structure C2sH28N604 512.57 g/mol

Click to download full resolution via product page

Molecular Property Derivation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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